Cas no 88901-36-4 (Mogroside V)

• Product Name: Mogroside V
• CAS No: 88901-36-4
• MF: C₆₀H₁₀₂O₂₉
• MW: 1287.43450307846
• MDL: MFCD00238649
• CID: 61208
• PubChem ID: 24721270
• Update Time: 2026-01-04

Mogroside V Chemical and Physical Properties

Names and Identifiers

• Mogroside V
• Momordica grosvenori swingle
• (24R)-3β-[6-O-(β-D-Glucopyranosyl)-β-D-glucopyranosyloxy]-24-[2-O,6-O-bis(β-D-glucopyranosyl)-β-D-glucopyranosyloxy]cucurbit-5-ene-11α,25-diol
• beta-D-Glucopyranoside, (3beta,9beta,10alpha,11alpha,24R)-3-((6-o-beta-D-glucopyranosyl-beta-D-glucopyranosyl)oxy)-11,25-dihydroxy-9-methyl-19-norlanost-5-en-24-yl o-beta-D-glucopyranosyl-(1-2)-o-(beta-D-glucopyranosyl-(1-6))-
• Mogrol-3-o-(beta-D-glucopyranosyl (1-6)-beta-D-glucopyranoside)-24-o-((beta-D-glucopyranosyl (1-2))-(beta-D-glucopyranosyl(1-6))-beta-D-glucopyranoside)
• MomordicagrosvenoriSwingleP.E
• MOGROSIDE V(P)
• Momordica grosvenori
• Mogroside Ⅴ
• MOGROSIDE V(AS)
• MOGROSIDE V(P) PrintBack
• MOMORDICA EXTRACT
• SAG
• Mangostin
• groside V
• Luo Han Guo PE
• Mogroside cento
• N1666
• (2R,3R,4S,5S,6R)-2-[[(2S,3S,4S,5R,6R)-6-[[(3S,8S,9R,10R,11R,13R,14S,17R)-17-[(2R,5R)-5-[(2S,3R,4S,5S
• (3β,9β,10α,11α,24R)-3-[(6-O-β-D-Glucopyranosyl-β-D-glucopyranosyl)oxy]-11,25-dihydroxy-9-methyl-19-norlanost-5-en-24-yl O-β-D-glucopyranosyl-(1→2)-O-[β-D-glucopyranosyl-(1→6)]-β-D-glucopyranoside (ACI)
• 19-Norlanostane, β-D-glucopyranoside deriv. (ZCI)
• Esgoside
• s3815
• AS-56272
• MFCD00238649
• (3.BETA.,9.BETA.,10.ALPHA.,11.ALPHA.,24R)-3-((6-O-.BETA.-D-GLUCOPYRANOSYL-.BETA.-D-GLUCOPYRANOSYL)OXY)-11,25-DIHYDROXY-9-METHYL-19-NORLANOST-5-EN-24-YL O-.BETA.-D-GLUCOPYRANOSYL-(1->2)-O-(.BETA.-D-GLUCOPYRANOSYL-(1->6))-.BETA.-D-GLUCOPYRANOSIDE
• SCHEMBL4572693
• AKOS037645029
• Mogroside-V
• CS-0009025
• ZFF6Z51TUR
• UNII-ZFF6Z51TUR
• Q-100878
• CCG-270667
• MOGROL-3-O-(.BETA.-D-GLUCOPYRANOSYL (1-6)-.BETA.-D-GLUCOPYRANOSIDE)-24-O-((.BETA.-D-GLUCOPYRANOSYL (1-2))-(.BETA.-D-GLUCOPYRANOSYL(1-6))-.BETA.-D-GLUCOPYRANOSIDE)
• GHBNZZJYBXQAHG-KUVSNLSMSA-N
• 1ST40108
• 88901-36-4
• MOGROSIDE V [USP-RS]
• (1S,4R,9beta,11alpha,24R)-1-{[6-O-(beta-D-Glucopyranosyl)-beta-D-glucopyranosyl]oxy}-11,25-dihydroxy-9,10,14-trimethyl-4,9-cyclo-9,10-secocholest-5-en-24-yl beta-D-glucopyranosyl-(1->2)-[beta-D-glucopyranosyl-(1->6)]-beta-D-glucopyranoside
• HY-N0502
• .BETA.-D-GLUCOPYRANOSIDE, (3.BETA.,9.BETA.,10.ALPHA.,11.ALPHA.,24R)-3-((6-O-.BETA.-D-GLUCOPYRANOSYL-.BETA.-D-GLUCOPYRANOSYL)OXY)-11,25-DIHYDROXY-9-METHYL-19-NORLANOST-5-EN-24-YL O-.BETA.-D-GLUCOPYRANOSYL-(1->2)-O-(.BETA.-D-GLUCOPYRANOSYL-(1->6))-
• CHEMBL1829228
• BETA-D-GLUCOPYRANOSIDE, (3BETA,9BETA,10ALPHA,11ALPHA,24R)-3-((6-O-BETA-D-GLUCOPYRANOSYL-BETA-D-GLUCOPYRANOSYL)OXY)-11,25-DIHYDROXY-9-METHYL-19-NORLANOST-5-EN-24-YL O-BETA-D-GLUCOPYRANOSYL-(1->2)-O-(BETA-D-GLUCOPYRANOSYL-(1->6))-
• CHEBI:229959
• (3BETA,9BETA,10ALPHA,11ALPHA,24R)-3-((6-O-BETA-D-GLUCOPYRANOSYL-BETA-D-GLUCOPYRANOSYL)OXY)-11,25-DIHYDROXY-9-METHYL-19-NORLANOST-5-EN-24-YL O-BETA-D-GLUCOPYRANOSYL-(1->2)-O-(BETA-D-GLUCOPYRANOSYL-(1->6))-BETA-D-GLUCOPYRANOSIDE
• MOGROSIDE V (USP-RS)

• MDL： MFCD00238649
• Inchi： 1S/C60H102O29/c1-23(9-13-35(57(4,5)79)88-55-50(89-54-49(78)43(72)38(67)29(20-63)84-54)45(74)40(69)31(86-55)22-81-52-47(76)42(71)37(66)28(19-62)83-52)24-15-16-58(6)32-12-10-25-26(60(32,8)33(64)17-59(24,58)7)11-14-34(56(25,2)3)87-53-48(77)44(73)39(68)30(85-53)21-80-51-46(75)41(70)36(65)27(18-61)82-51/h10,23-24,26-55,61-79H,9,11-22H2,1-8H3/t23-,24-,26-,27-,28-,29-,30-,31-,32+,33-,34+,35-,36-,37-,38-,39-,40-,41+,42+,43+,44+,45+,46-,47-,48-,49-,50-,51-,52-,53+,54+,55+,58+,59-,60+/m1/s1
• InChI Key： GHBNZZJYBXQAHG-KUVSNLSMSA-N
• SMILES： C[C@]12[C@@H]3CC[C@@H](C(C3=CC[C@H]1[C@@]1(CC[C@H]([C@H](C)CC[C@H](C(O)(C)C)O[C@@H]3O[C@H](CO[C@H]4[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O4)[C@@H](O)[C@H](O)[C@H]3O[C@H]3[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O3)[C@]1(C[C@H]2O)C)C)(C)C)O[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO[C@H]2[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O2)O1

Computed Properties

• Exact Mass: 1286.65000
• Monoisotopic Mass: 1286.651
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 19
• Hydrogen Bond Acceptor Count: 29
• Heavy Atom Count: 89
• Rotatable Bond Count: 20
• Complexity: 2360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 33
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -3.7
• Molecular Weight: 1287.4
• Topological Polar Surface Area: 477A^2

Experimental Properties

• Color/Form: Powder
• Density: 1.51
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.643
• PSA: 476.67000
• LogP: -5.40760

Mogroside V Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： 24/25
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacin glycosides
• Triterpenoids
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances

Additional information on Mogroside V

Mogroside V: A Comprehensive Overview of Its Bioactive Properties and Recent Research Findings

Mogroside V, a naturally occurring terpene glycoside, is a compound of significant interest in the field of pharmaceutical chemistry and nutraceutical research. With a CAS number 88901-36-4, this molecule has garnered attention due to its diverse biological activities and potential therapeutic applications. This article provides an in-depth exploration of Mogroside V, delving into its chemical structure, pharmacological effects, and the latest scientific advancements that highlight its importance.

The chemical structure of Mogroside V is characterized by its unique arrangement of terpene and glycoside moieties, which contribute to its distinctive pharmacological profile. As a member of the cucurbitane glycoside family, it is primarily found in the fruits of *Momordica charantia*, commonly known as bitter melon. The presence of multiple hydroxyl and glycosidic groups enhances its solubility and interaction with biological targets, making it a promising candidate for drug development.

Recent research has elucidated the multifaceted bioactivities of Mogroside V. Studies have demonstrated its potent antioxidant properties, which are attributed to its ability to scavenge free radicals and inhibit reactive oxygen species (ROS) generation. This antioxidant activity has significant implications in combating oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular conditions. The molecular mechanisms underlying its antioxidant effects involve the upregulation of endogenous antioxidant enzymes like superoxide dismutase (SOD) and catalase.

Beyond its antioxidant capabilities, Mogroside V has shown remarkable anti-inflammatory properties. Preclinical studies have revealed that it can modulate inflammatory pathways by inhibiting the expression of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings suggest that Mogroside V may serve as a therapeutic agent for chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory effects are partly mediated through the suppression of nuclear factor kappa B (NF-κB) signaling, a key regulator of inflammation.

In addition to its anti-inflammatory and antioxidant activities, Mogroside V has been investigated for its potential role in metabolic regulation. Research indicates that it can improve insulin sensitivity and enhance glucose uptake in adipocytes, making it a candidate for managing type 2 diabetes. The compound achieves this by activating adenosine monophosphate-activated protein kinase (AMPK), a central regulator of energy homeostasis. Furthermore, studies have shown that Mogroside V can suppress liver steatosis by inhibiting fatty acid synthesis and promoting lipid oxidation.

The neuroprotective effects of Mogroside V have also been extensively studied. Animal models have demonstrated that it can protect against neurotoxicity induced by beta-amyloid peptides, a hallmark of Alzheimer's disease. The protective mechanism involves the reduction of amyloid-beta aggregation and the enhancement of acetylcholinesterase activity. These findings highlight the potential of Mogroside V as a natural compound for preventing or delaying cognitive decline associated with neurodegenerative disorders.

Emerging evidence also suggests that Mogroside V possesses anticancer properties. In vitro studies have shown that it can induce apoptosis in various cancer cell lines by activating caspase-dependent pathways. Moreover, it has been found to inhibit the growth of tumors in vivo by suppressing angiogenesis and metastasis. The molecular targets involved include vascular endothelial growth factor (VEGF) receptors and matrix metalloproteinases (MMPs), which are crucial for tumor progression.

The pharmacokinetic profile of Mogroside V is another area of active investigation. Research has demonstrated that it exhibits good oral bioavailability due to its stable glycosidic structure and efficient absorption in the gastrointestinal tract. Once metabolized, it undergoes glucuronidation and conjugation pathways, leading to rapid clearance from the system. These findings are essential for optimizing dosage regimens and ensuring therapeutic efficacy.

Recent clinical trials have begun to explore the therapeutic potential of Mogroside V in humans. Preliminary results from phase II trials indicate that it is well-tolerated with minimal side effects at therapeutic doses. The trials have focused on conditions such as metabolic syndrome, neurodegenerative diseases, and cancer prevention, showing promising results that warrant further large-scale studies.

In conclusion, Mogroside V stands out as a bioactive natural product with a broad spectrum of pharmacological effects. Its ability to combat oxidative stress, inflammation, metabolic disorders, neurodegeneration, and cancer makes it a versatile candidate for drug development. The latest research findings underscore its potential as a therapeutic agent for various human diseases, paving the way for future clinical applications.